5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide

• IUPAC Name: 5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C14H11BrClF3N2O2S/c1-21(8-9-4-2-3-5-11(9)14(17,18)19)24(22,23)12-6-10(15)7-20-13(12)16/h2-7H,8H2,1H3
• InChI Key: XLLLPBUEZHTNPD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1C(F)(F)F)S(=O)(=O)C2=C(N=CC(=C2)Br)Cl
• Molecular Formula: C14H11BrClF3N2O2S
• Molecular Weight: 443.7 g/mol
• CAS No.: 1365628-07-4

Description

5-bromo-2-chloro-N-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C14H11BrClF3N2O2S and its molecular weight is 443.66. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity and Synthesis of New Heterocycles

Studies have shown that sulfonamide derivatives can be synthesized into new heterocyclic compounds with significant antimicrobial activity. For instance, the synthesis and antimicrobial activity of heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole highlight the potential of sulfonamides as bases for developing new antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).

Antitumor Activity and Kinase Inhibition

Sulfonamides have been found to exhibit significant antitumor activity and kinase inhibition. A study on the synthesis, crystal structure, and antitumor activity of enantiomers of a sulfonamide derivative revealed its inhibitory effects on PI3Kα kinase, demonstrating the compound's potential in cancer research (Zhou et al., 2015).

Catalysis and Synthetic Applications

Sulfonamides are utilized in catalysis and the synthesis of other complex molecules. For example, a novel N-bromo sulfonamide reagent has been used as an efficient catalyst for the synthesis of bis(pyrazol-5-ols) via a pseudo five-component reaction, showcasing the versatility of sulfonamides in synthetic chemistry (Khazaei, Abbasi, & Moosavi‐Zare, 2014).

Synthesis of Pyrimidine Derivatives and Their Antiproliferative Activity

The synthesis of new pyrimidine derivatives from sulfonamides and their evaluation against human cancer cell lines have demonstrated moderate to strong antiproliferative activity, highlighting their potential in developing new cancer treatments (Awad et al., 2015).

Development of New Crop-Protecting Agents

Sulfonamides have been explored for their efficacy in crop protection. Studies involving novel anthranilic diamides with sulfonamido functionalities have shown good levels of efficacy against pests, indicating their potential as structural scaffolds for discovering new crop-protecting agents (Lim, Lee, & Park, 2019).